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Introduction
The orexin system, comprising neuropeptides orexin-A and orexin-B and their receptors OX1R

and OX2R, is a critical regulator of wakefulness and the sleep-wake cycle.[1][2][3] Orexin

neurons, located in the lateral hypothalamus, promote arousal.[1][3] Consequently, antagonism

of orexin receptors presents a logical therapeutic strategy for insomnia.[4][5] Almorexant (ACT-

078573) is a first-in-class dual orexin receptor antagonist (DORA) that competitively blocks

both OX1 and OX2 receptors.[1][3][5] It readily crosses the blood-brain barrier to induce sleep.

[2][6] Although its clinical development was discontinued, almorexant remains an invaluable

pharmacological tool for investigating the pathophysiology of insomnia and the role of the

orexin system in sleep regulation.[2] These notes provide detailed data and protocols for

utilizing almorexant in preclinical and clinical research settings.

Mechanism of Action & Pharmacological Profile
Almorexant functions as a competitive antagonist at the OX1 receptor and a noncompetitive,

pseudo-irreversible antagonist at the OX2 receptor, a characteristic attributed to its remarkably

slow dissociation rate from OX2R.[7][8] This dual antagonism effectively dampens the wake-

promoting signals of the orexin system, thereby facilitating the onset and maintenance of sleep.
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[5] Studies in mice have demonstrated that the sleep-inducing effect of almorexant is primarily

mediated through the blockade of the OX2 receptor.[9][10][11]

In Vitro Pharmacology: Receptor Binding Affinity
The binding affinity of almorexant for human orexin receptors has been characterized in

multiple studies. This data is crucial for understanding its potency and receptor interaction

kinetics.

Parameter
Orexin 1 Receptor
(OX1R)

Orexin 2 Receptor
(OX2R)

Reference

Kd 1.3 nM 0.17 nM [7][8]

pKI - 8.0 ± 0.1 [12]

Association Rate Fast Fast [7][8]

Dissociation Rate

(koff)
Fast

Very Slow (0.005

min⁻¹)
[7][8][13][14]

Pharmacokinetics
The pharmacokinetic profile of almorexant has been assessed in healthy human subjects,

including the elderly.

Parameter Value Subject Group Reference

Time to Max.

Concentration (Tmax)
0.8 - 1.5 hours

Healthy Adults &

Elderly
[15][16]

Distribution Half-life ~1.6 hours Healthy Elderly [15]

Terminal Elimination

Half-life (t1/2)
~32 hours Healthy Elderly [15]

Metabolism Primarily via CYP3A4 Inferred from studies

Bioavailability

(Absolute)
11.2% Healthy Adults [16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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